Cas no 2228180-18-3 (1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol
• CAS No: 2228180-18-3
• MF: C₁₁H₁₃NO₃
• MW: 207.225823163986
• CID: 6102877
• PubChem ID: 165723011
• Update Time: 2025-06-30

1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol
• EN300-1791266
• 2228180-18-3
• 1-[(2-methyl-6-nitrophenyl)methyl]cyclopropan-1-ol

• Inchi： 1S/C11H13NO3/c1-8-3-2-4-10(12(14)15)9(8)7-11(13)5-6-11/h2-4,13H,5-7H2,1H3
• InChI Key： AXTSUFWIVMFBMQ-UHFFFAOYSA-N
• SMILES： OC1(CC2C(=CC=CC=2C)[N+](=O)[O-])CC1

Computed Properties

• Exact Mass: 207.08954328g/mol
• Monoisotopic Mass: 207.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 66Ų

Additional information on 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol

Recent Advances in the Study of 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol (CAS: 2228180-18-3)

The compound 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol (CAS: 2228180-18-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a key intermediate in the synthesis of novel bioactive molecules. Researchers have developed efficient synthetic routes to produce 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol with high purity and yield, which is critical for further pharmacological evaluations. The compound's cyclopropane ring and nitro-substituted aromatic moiety are believed to contribute to its unique reactivity and potential interactions with biological targets.

In terms of biological activity, preliminary in vitro studies have demonstrated that 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further studies are needed to elucidate its mechanism of action and optimize its pharmacological properties.

Another area of interest is the compound's potential application in the development of prodrugs. Recent research has explored its use as a masking group for various pharmacophores, leveraging its stability and controlled release properties under physiological conditions. This approach could enhance the bioavailability and targeting efficiency of certain therapeutic agents.

Despite these promising findings, challenges remain in the development of 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol-based therapeutics. Issues such as solubility, metabolic stability, and potential toxicity need to be addressed through systematic structure-activity relationship studies and medicinal chemistry optimization. Collaborative efforts between academic and industrial researchers are expected to accelerate progress in this area.

In conclusion, 1-(2-methyl-6-nitrophenyl)methylcyclopropan-1-ol represents an interesting chemical scaffold with multiple potential applications in pharmaceutical research. Continued investigation into its properties and derivatives may yield valuable insights for drug discovery and development. Future research directions may include exploring its interactions with additional biological targets, developing more efficient synthetic methodologies, and evaluating its in vivo efficacy and safety profiles.